![molecular formula C15H25N3O14P2 B1199996 CDP-3,6-dideoxy-D-glucose](/img/structure/B1199996.png)
CDP-3,6-dideoxy-D-glucose
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
CDP-3,6-dideoxy-D-glucose is a CDP-sugar having 3,6-dideoxy-D-glucose as the sugar component. It derives from a CDP-D-glucose. It is a conjugate acid of a this compound(2-).
Scientific Research Applications
Enzymatic Synthesis and Mechanism
CDP-3,6-dideoxy-D-glucose is involved in the biosynthesis of the 3,6-dideoxyhexoses in bacteria. Studies have shown the role of specific enzymes in its formation, particularly from CDP-4-keto-6-deoxy-D-glucose. The enzyme E1 and pyridoxamine 5'-phosphate are crucial in this transformation, with E1 facilitating the formation of a Schiff base and a subsequent reversible dehydration, resulting in the creation of this compound (Rubenstein & Strominger, 1974).
Role in Bacterial Lipopolysaccharides
3,6-dideoxyhexoses, including this compound, are found in the lipopolysaccharides of gram-negative bacteria and are significant antigenic determinants. The detailed genetic and biosynthetic pathways for these sugars in various bacterial strains like Salmonella and Yersinia have been extensively studied, highlighting their importance in microbial biology (Thorson, Lo, Ploux, He, & Liu, 1994).
Biochemical Pathway Analysis
This compound is produced through a complex biochemical pathway starting from CDP-D-glucose. Detailed studies on the molecular mechanisms of enzymes involved in this pathway, such as CDP-paratose synthase and CDP-D-glucose 4,6-dehydratase, have provided insights into the stereospecificity and kinetics of these enzymatic reactions (Hallis, Lei, Que, & Liu, 1998).
Implications in Microbial Immunology
The synthesis of this compound and related sugars plays a role in the immunology of bacteria like Salmonella. Understanding these biochemical pathways aids in comprehending how bacteria interact with their environment and host organisms, which has implications for vaccine development and disease control (Matsuhashi, 1966).
Properties
Molecular Formula |
C15H25N3O14P2 |
---|---|
Molecular Weight |
533.32 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R,5S,6R)-3,5-dihydroxy-6-methyloxan-2-yl] hydrogen phosphate |
InChI |
InChI=1S/C15H25N3O14P2/c1-6-7(19)4-8(20)14(29-6)31-34(26,27)32-33(24,25)28-5-9-11(21)12(22)13(30-9)18-3-2-10(16)17-15(18)23/h2-3,6-9,11-14,19-22H,4-5H2,1H3,(H,24,25)(H,26,27)(H2,16,17,23)/t6-,7+,8-,9-,11-,12-,13-,14?/m1/s1 |
InChI Key |
JHEDABDMLBOYRG-WRAWDCBKSA-N |
Isomeric SMILES |
C[C@@H]1[C@H](C[C@H](C(O1)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=NC3=O)N)O)O)O)O |
SMILES |
CC1C(CC(C(O1)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=NC3=O)N)O)O)O)O |
Canonical SMILES |
CC1C(CC(C(O1)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=NC3=O)N)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.